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Compound of Interest

Compound Name: 4-Biphenylmethanol

Cat. No.: B1213676

Application Notes and Protocols for 4-
Biphenylmethanol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and disposal of 4-
biphenylmethanol (CAS No. 3597-91-9). Adherence to these guidelines is crucial for ensuring
personnel safety and minimizing environmental impact in a laboratory setting.

Safety and Hazard Information

4-Biphenylmethanol is a white to off-white crystalline solid.[1] While some safety data sheets
indicate it is not considered hazardous under the 2012 OSHA Hazard Communication
Standard, others classify it as an irritant and potentially harmful if swallowed.[2][3] It is essential
to handle this chemical with appropriate care.

1.1. GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute toxicity, oral 4 H302: Harmful if swallowed[3]
Skin corrosion/irritation 2 H315: Causes skin irritation[3]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation[3]
Specific target organ toxicity, ]
] ] H335: May cause respiratory

single exposure; Respiratory 3 o

L irritation[3]
tract irritation

] o H361: Suspected of damaging

Reproductive toxicity 2

fertility or the unborn child[3]

1.2. Physical and Chemical Properties

Property

Value

Molecular Formula

C13H120[1][4][5][6]

Molecular Weight 184.23 g/mol [1][3][6]
White to beige crystalline powder/solid[1][2][4][7]
Appearance
[8]
Melting Point 96-105 °C[2][4][5][7][8]
Boiling Point 184 °C @ 11 mmHg[5][7]
N Insoluble in water. Soluble in acetone, ethanol,
Solubility

and benzene.[1][4][7]

Storage Temperature

Ambient temperatures; store below +30°C in an

inert atmosphere.[1][5][7]

Experimental Protocols

2.1. Protocol for Safe Handling of 4-Biphenylmethanol
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This protocol outlines the steps for safely handling 4-biphenylmethanol from receipt to use in
the laboratory.

2.1.1. Personal Protective Equipment (PPE)
Before handling 4-biphenylmethanol, ensure the following PPE is worn:
e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).[9][10]

o Eye and Face Protection: Safety glasses with side shields or chemical splash goggles.[9][10]
A face shield is recommended when there is a significant risk of splashing.[9]

o Body Protection: A laboratory coat must be worn and buttoned.[9]
o Footwear: Closed-toe and closed-heel shoes.[9]
2.1.2. Handling Procedure

o Ventilation: Always handle 4-biphenylmethanol in a well-ventilated area, preferably within a
chemical fume hood.[4][11]

e Receiving and Storage: Upon receipt, inspect the container for damage. Store the container
in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents, acids, and bases.[1][4][8] Keep the container tightly closed when not in
use.[1][4][8]

» Weighing and Dispensing:

o Perform weighing and dispensing of the solid powder inside a chemical fume hood to
avoid inhalation of dust.

o Use a dedicated spatula and weighing paper.
o Close the container immediately after dispensing.

e |n Case of Contact:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1213676?utm_src=pdf-body
https://www.benchchem.com/product/b1213676?utm_src=pdf-body
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b1213676?utm_src=pdf-body
https://www.gneebio.com/organic-chemicals/4-biphenylmethanol-or-biphenyl-4-methanol-cas.html
https://www.biosynth.com/Files/MSDS/FM/25/MSDS_FM25668_5000_EN.pdf
https://www.guidechem.com/encyclopedia/4-biphenylmethanol-dic11901.html
https://www.gneebio.com/organic-chemicals/4-biphenylmethanol-or-biphenyl-4-methanol-cas.html
https://www.orgchemboulder.com/SDS/4-biphenylmethanol;%203597-91-9.pdf
https://www.guidechem.com/encyclopedia/4-biphenylmethanol-dic11901.html
https://www.gneebio.com/organic-chemicals/4-biphenylmethanol-or-biphenyl-4-methanol-cas.html
https://www.orgchemboulder.com/SDS/4-biphenylmethanol;%203597-91-9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

2.2.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids. Seek immediate medical attention.[2][8][12][13]

Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation develops.[2][8][12][13]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[2][8][12][13]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink plenty of water. Call a physician immediately.[2]
[81[12][13]

Protocol for Spill Cleanup

In the event of a spill, follow these steps:

Evacuate and Alert: Alert others in the immediate area of the spill.

o Ventilate: Ensure adequate ventilation. For volatile substances or dusts, close the lab door

and increase exhaust ventilation through fume hoods.[14]

e Don PPE: Wear appropriate PPE as described in section 2.1.1.

o Containment: Cover the spill with an inert absorbent material like vermiculite or sand to
contain it.[14][15]

o Cleanup:

o For solid spills, carefully sweep up the material and place it into a suitable, labeled

container for disposal.[2][8][16] Avoid generating dust.

o For solutions, after absorbing the liquid, scoop the absorbent material into a designated

waste container.[14][15][17]

» Decontamination: Clean the spill area thoroughly with soap and water.[15][17]
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» Waste Disposal: Dispose of all contaminated materials as hazardous waste according to the
disposal protocol below.[18][19]

Disposal Protocol

Chemical waste must be managed in accordance with institutional, local, state, and federal
regulations.[16]

3.1. Waste Categorization

Solid Waste: Unused 4-biphenylmethanol, contaminated gloves, absorbent materials, and
empty containers.

Ligquid Waste: Solutions containing 4-biphenylmethanol.
3.2. Disposal Procedure

Waste Segregation: Do not mix 4-biphenylmethanol waste with other waste streams unless
permitted by your institution's waste management guidelines.[16][20]

Containerization and Labeling:
o Place solid waste into a clearly labeled, sealed, and chemically compatible container.[16]
o Collect liquid waste in a labeled, leak-proof container.

o The label should include "4-Biphenylmethanol Waste," the quantity, and relevant hazard
warnings.[16]

Professional Disposal:

o Arrange for pickup and disposal by your institution's environmental health and safety
(EHS) department or a licensed chemical waste disposal company.

o A common disposal method for solid organic compounds is high-temperature incineration
in a permitted facility.[11][16]
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o Alternatively, the material may be dissolved in a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber.[11]

o Never dispose of 4-biphenylmethanol down the drain.[11]

Visualization

4.1. Safe Handling and Disposal Workflow
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Workflow for Safe Handling and Disposal of 4-Biphenylmethanol
o\
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Caption: Workflow for the safe handling and disposal of 4-biphenylmethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [protocols for the safe handling and disposal of 4-
biphenylmethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213676#protocols-for-the-safe-handling-and-
disposal-of-4-biphenylmethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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